Cas no 63167-29-3 (Propanedioic acid, (trifluoromethyl)-)

• Product Name: Propanedioic acid, (trifluoromethyl)-
• CAS No: 63167-29-3
• MF: C₄H₃F₃O₄
• MW: 172.059432268143
• CID: 427115
• PubChem ID: 23168346
• Update Time: 2025-04-19

Propanedioic acid, (trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (trifluoromethyl)-
• 2-(trifluoromethyl)propanedioic acid
• SCHEMBL9420035
• 63167-29-3
• DTXSID00631171
• (Trifluoromethyl)propanedioic acid
• trifluoromethylmalonic acid

• Inchi： 1S/C4H3F3O4/c5-4(6,7)1(2(8)9)3(10)11/h1H,(H,8,9)(H,10,11)
• InChI Key： SRHMUBLEYKHPGK-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)C(=O)O)(F)F

Computed Properties

• Exact Mass: 171.99829
• Monoisotopic Mass: 171.99834306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives